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Compound of Interest

Compound Name: Trimellitic anhydride

Cat. No.: B047765 Get Quote

This technical guide provides a comprehensive overview of the core physical properties of solid

Trimellitic Anhydride (TMA). Designed for researchers, scientists, and drug development

professionals, this document consolidates essential data, outlines detailed experimental

protocols for property determination, and presents a logical workflow for the physical

characterization of this important chemical intermediate.

Introduction
Trimellitic anhydride (TMA), with the chemical formula C₉H₄O₅, is an aromatic organic

compound that exists as a colorless or white solid at room temperature.[1] It is the cyclic

anhydride of trimellitic acid and is a significant raw material in the production of various

polymers, including polyesters and polyimides, plasticizers for PVC, resins for coatings,

adhesives, and dyes.[1][2][3][4] In the context of pharmaceutical development, understanding

the physical properties of TMA is crucial when it is used as a crosslinking agent or a component

in polymer-based drug delivery systems, enteric coatings, or as an intermediate in the

synthesis of active pharmaceutical ingredients (APIs).[3][5] Its quality and consistency, as

defined by its physical characteristics, can directly impact the performance, stability, and safety

of the final product.

Physical and Chemical Properties
The fundamental physical and chemical properties of solid Trimellitic Anhydride are

summarized in the tables below. These values represent a compilation of data from various
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sources and may exhibit slight variations depending on the purity of the sample and the

analytical method employed.

Table 1: General and Physical Properties of Trimellitic
Anhydride

Property Value References

Appearance

Colorless or white solid,

available as crystals, flakes, or

powder.

[1][4][6][7]

Molecular Formula C₉H₄O₅ [1][6]

Molecular Weight 192.13 g/mol [2][6][8]

Melting Point 163 - 168 °C (325 - 334 °F) [1][2][3][5]

Boiling Point 390 °C (734 °F) at 760 mmHg [1][2][5]

Density 1.54 g/cm³ [1][2][5]

Vapor Pressure 4 x 10⁻⁶ mmHg at 25 °C [8]

Flash Point 227 °C (440.6 °F) [2][7][8]

Vapor Density 6.6 (Air = 1) [5][6][8]

Table 2: Solubility Profile of Trimellitic Anhydride
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Solvent Solubility Notes References

Water

Sparingly soluble;

hydrolyzes to form

trimellitic acid.

The compound is

moisture-sensitive and

will slowly react with

water.[4][6][8]

[2][3][9]

Acetone Soluble [2][5][10]

Ethanol Soluble [2][3][5]

Benzene Soluble [2][11]

Ethyl Acetate Readily soluble [10]

Dimethylformamide Readily soluble [10]

Experimental Protocols for Physical Property
Determination
The following sections detail standardized methodologies for determining the key physical

properties of solid Trimellitic Anhydride. These protocols are based on internationally

recognized guidelines to ensure data accuracy and reproducibility.

Determination of Melting Point/Melting Range
The melting point is a critical indicator of purity. For a crystalline solid like Trimellitic
Anhydride, a sharp melting range typically signifies high purity.

Principle: This method is based on the OECD Guideline 102 and ASTM E324, which involve

heating a small, powdered sample in a capillary tube and observing the temperature at which

the phase transition from solid to liquid occurs.[5][6][10][12]

Apparatus:

Melting point apparatus with a temperature-controlled metal block or liquid bath.

Calibrated thermometer or temperature sensor.
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Glass capillary tubes (closed at one end).

Sample pulverizing tool (e.g., mortar and pestle).

Procedure:

Sample Preparation: A small amount of solid Trimellitic Anhydride is finely powdered.

Capillary Loading: The powdered sample is packed into a capillary tube to a height of 2-4

mm.

Measurement: The loaded capillary is placed in the melting point apparatus.

The apparatus is heated at a steady rate (e.g., 1-2 °C per minute) as the temperature

approaches the expected melting point.

Data Recording: The temperature at which the first signs of melting are observed (initial

melting point) and the temperature at which the entire sample becomes liquid (final melting

point) are recorded. This range is the melting range.

For accuracy, the determination should be performed in triplicate.

Determination of Solid Density
Density is an intrinsic property that can be used for material identification and to ensure batch-

to-batch consistency.

Principle: Based on OECD Guideline 109, the density of a solid can be determined using

methods such as the air comparison pycnometer or the hydrostatic balance.[13][14][15] The

hydrostatic balance method is described here.

Apparatus:

Analytical balance with a resolution of at least 0.1 mg.

Hydrostatic weighing kit (including a beaker, a sample holder, and a bridge to place the

beaker on the balance).
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A liquid of known density in which the solid is insoluble and non-reactive (e.g., a hydrocarbon

solvent for TMA, given its reactivity with water).

Calibrated thermometer.

Procedure:

Weight in Air: The weight of the solid Trimellitic Anhydride sample is accurately measured

in the air (W_air).

Weight in Liquid: The sample is then submerged in the liquid of known density (ρ_liquid) at a

constant temperature, and its weight is measured (W_liquid). Care should be taken to

ensure no air bubbles are adhering to the sample's surface.

Calculation: The density of the solid (ρ_solid) is calculated using the following formula:

ρ_solid = (W_air / (W_air - W_liquid)) * ρ_liquid

The temperature at which the measurement is performed must be recorded and reported.

Determination of Water Solubility
Although Trimellitic Anhydride hydrolyzes in water, determining its rate and extent of

dissolution is important for understanding its behavior in aqueous environments.

Principle: The flask method, as described in OECD Guideline 105, is suitable for substances

with solubilities above 10⁻² g/L.[2][3][8] It involves dissolving the substance in water at a

specific temperature until saturation is reached, followed by the determination of the

concentration of the dissolved substance.

Apparatus:

Constant temperature water bath or shaker.

Glass flasks with stoppers.

Analytical method for determining the concentration of Trimellitic Anhydride or its

hydrolysis product, trimellitic acid (e.g., High-Performance Liquid Chromatography - HPLC).
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Centrifuge or filtration system.

Procedure:

Equilibration: An excess amount of solid Trimellitic Anhydride is added to a known volume

of water in a flask.

The flask is agitated in a constant temperature bath (e.g., 20 °C) for a sufficient period to

allow equilibrium to be reached (typically 24-48 hours). Preliminary tests can help determine

the necessary equilibration time.

Phase Separation: The saturated solution is separated from the undissolved solid by

centrifugation or filtration. This step must be performed quickly and at the same temperature

to avoid changes in solubility.

Concentration Analysis: The concentration of the dissolved substance in the clear aqueous

phase is determined using a validated analytical method like HPLC. Due to hydrolysis, the

measurement will likely quantify the concentration of trimellitic acid.

The solubility is expressed as the mass of the substance per volume of the solution (e.g., in

g/L or mg/mL).

Visualization of Characterization Workflow
For a raw material to be used in pharmaceutical applications, a systematic workflow for its

physical characterization is essential to ensure quality and consistency. The following diagram

illustrates a typical workflow for the physical characterization of a solid raw material like

Trimellitic Anhydride.
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Workflow for Physical Characterization of a Pharmaceutical Raw Material.
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Conclusion
The physical properties of solid Trimellitic Anhydride are well-defined and critical for its

application in various industries, including pharmaceuticals. Adherence to standardized

experimental protocols for the determination of these properties is paramount for ensuring the

quality, safety, and efficacy of the final products. The workflow presented provides a systematic

approach to the physical characterization of TMA, enabling researchers and developers to

make informed decisions regarding its use in their specific applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [In-Depth Technical Guide to the Physical Properties of
Solid Trimellitic Anhydride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b047765#physical-properties-of-solid-trimellitic-
anhydride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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